Cas no 2228729-34-6 (1-4-(difluoromethoxy)-2-fluorophenylcyclopentan-1-amine)

• Product Name: 1-4-(difluoromethoxy)-2-fluorophenylcyclopentan-1-amine
• CAS No: 2228729-34-6
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 5800979
• PubChem ID: 165850282
• Update Time: 2025-06-30

1-4-(difluoromethoxy)-2-fluorophenylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-4-(difluoromethoxy)-2-fluorophenylcyclopentan-1-amine
• EN300-1966430
• 2228729-34-6
• 1-[4-(difluoromethoxy)-2-fluorophenyl]cyclopentan-1-amine

• Inchi： 1S/C12H14F3NO/c13-10-7-8(17-11(14)15)3-4-9(10)12(16)5-1-2-6-12/h3-4,7,11H,1-2,5-6,16H2
• InChI Key： BPAAHUNOIFTXDD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CCCC1)N)OC(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-4-(difluoromethoxy)-2-fluorophenylcyclopentan-1-amine

Recent Advances in the Study of 1-4-(difluoromethoxy)-2-fluorophenylcyclopentan-1-amine (CAS: 2228729-34-6)

1-4-(difluoromethoxy)-2-fluorophenylcyclopentan-1-amine (CAS: 2228729-34-6) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopentane core and difluoromethoxy-fluorophenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 1-4-(difluoromethoxy)-2-fluorophenylcyclopentan-1-amine involves a multi-step process that ensures high yield and purity. Key steps include the introduction of the difluoromethoxy group and the subsequent cyclization to form the cyclopentane ring. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity and purity of the compound. These methodologies are critical for ensuring the reproducibility and scalability of the synthesis process.

Pharmacological studies have revealed that 1-4-(difluoromethoxy)-2-fluorophenylcyclopentan-1-amine exhibits potent activity in modulating specific biological targets. Preliminary in vitro and in vivo experiments suggest that the compound interacts with neurotransmitter receptors, particularly those involved in the central nervous system (CNS). This interaction has implications for the treatment of neurological disorders, including depression and anxiety. Additionally, the compound's pharmacokinetic profile, characterized by good bioavailability and metabolic stability, further supports its potential as a therapeutic agent.

Recent research has also explored the mechanistic pathways through which 1-4-(difluoromethoxy)-2-fluorophenylcyclopentan-1-amine exerts its effects. Studies utilizing molecular docking and computational modeling have identified potential binding sites and interactions with target proteins. These findings provide a foundation for understanding the compound's selectivity and efficacy, which are crucial for optimizing its therapeutic index. Furthermore, comparative studies with structurally related compounds have highlighted the unique advantages of 1-4-(difluoromethoxy)-2-fluorophenylcyclopentan-1-amine, such as enhanced binding affinity and reduced off-target effects.

In conclusion, 1-4-(difluoromethoxy)-2-fluorophenylcyclopentan-1-amine (CAS: 2228729-34-6) represents a promising candidate for further investigation in the field of chemical biology and drug development. Its synthesis, pharmacological properties, and mechanistic insights underscore its potential as a therapeutic agent for neurological disorders. Future research should focus on advancing preclinical studies to evaluate its safety and efficacy in more complex biological systems. The continued exploration of this compound may pave the way for the development of novel treatments with improved therapeutic outcomes.